Cas no 74641-60-4 (2-(Methylamino)-2-phenylacetic Acid)

• Product Name: 2-(Methylamino)-2-phenylacetic Acid
• CAS No: 74641-60-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD01318769
• CID: 568410
• PubChem ID: 228214
• Update Time: 2025-04-23

2-(Methylamino)-2-phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(methylamino)-
• 2-(methylamino)-2-phenylacetic acid
• N-Me-DL-phenylglycine
• N-ME-DL-PHENYLGLYCINE HYDROCHLORIDE
• N-Me-DL-Phg-OH
• 2-methylamino-2-phenylacetic acid
• H-DL-MEPHG-OH
• methylamino-phenyl-acetic acid
• Methylamino-phenyl-essigsaeure
• N-methyl-C-phenylglycine
• n-methylphenylglycine
• 74641-60-4
• FT-0634394
• NSC132831
• MFCD01318769
• NSC20895
• NSC-132831
• (METHYLAMINO)(PHENYL)ACETIC ACID
• AB08751
• 2-(methylamino)-2-phenylaceticacid
• EN300-145925
• a-(Methylamino)benzeneacetic acid
• 2-(Methylamino)-2-phenylacetic acid (Me-DL-Phg-OH)
• SCHEMBL1712339
• AKOS005265258
• BS-12605
• CS-0199227
• NSC-20895
• alpha-phenylsarcosine
• DTXSID60281232
• N-Methyl-2-phenyl-D-glycine
• DB-046839
• 2-(Methylamino)-2-phenylacetic Acid

• MDL： MFCD01318769
• Inchi： 1S/C9H11NO2/c1-10-8(9(11)12)7-5-3-2-4-6-7/h2-6,8,10H,1H3,(H,11,12)
• InChI Key： HGIPIEYZJPULIQ-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)NC)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.155
• Boiling Point: 275°C at 760 mmHg
• Flash Point: 120.1°C
• Refractive Index: 1.55
• PSA: 49.33000
• LogP: 1.42260

2-(Methylamino)-2-phenylacetic Acid Security Information

• Storage Condition：Store in cold storage.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Methylamino)-2-phenylacetic Acid

Exploring Benzeneacetic acid, a-(methylamino)- (CAS No. 74641-60-4): Properties, Applications, and Market Insights

Benzeneacetic acid, a-(methylamino)- (CAS No. 74641-60-4) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, also known as α-(Methylamino)benzeneacetic acid, is a derivative of benzeneacetic acid with a methylamino substitution at the alpha position. Its unique molecular structure makes it a valuable intermediate in the synthesis of various bioactive molecules and fine chemicals.

The chemical formula of Benzeneacetic acid, a-(methylamino)- is C9H11NO2, and it typically appears as a white to off-white crystalline powder. One of the most searched questions about this compound relates to its solubility and stability under different conditions. Research indicates that it is moderately soluble in polar organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This property is crucial for its handling and application in various industrial processes.

In recent years, the demand for Benzeneacetic acid, a-(methylamino)- has increased due to its role as a key building block in pharmaceutical synthesis. Many users searching for this compound are interested in its application in drug development, particularly in the creation of central nervous system (CNS) active compounds. The methylamino group in its structure makes it a versatile precursor for molecules with potential biological activity.

The synthesis of Benzeneacetic acid, a-(methylamino)- typically involves the reaction of phenylacetic acid derivatives with methylamine under controlled conditions. Current research trends, as reflected in scientific literature searches, focus on optimizing this synthesis to improve yield and purity while reducing environmental impact. This aligns with the growing industry emphasis on green chemistry principles and sustainable production methods.

From a commercial perspective, Benzeneacetic acid, a-(methylamino)- is primarily supplied by specialty chemical manufacturers who cater to the pharmaceutical and research sectors. Market analysis shows increasing interest in this compound from emerging economies where pharmaceutical production is expanding. Quality specifications typically require ≥98% purity for most applications, with HPLC being the standard analytical method for verification.

Storage and handling of Benzeneacetic acid, a-(methylamino)- require standard laboratory precautions. It should be kept in a cool, dry place away from strong oxidizing agents. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended when working with this chemical compound.

The future outlook for Benzeneacetic acid, a-(methylamino)- appears positive, with potential growth driven by pharmaceutical R&D activities. Researchers are particularly interested in exploring its derivatives for various therapeutic applications. As the chemical industry continues to evolve, this compound may find new applications in material science and specialty chemical formulations.

For laboratories and industries working with Benzeneacetic acid, a-(methylamino)-, it's important to source the material from reputable suppliers who can provide proper documentation including certificates of analysis and material safety data sheets. The global supply chain for such specialty chemicals has become more robust in recent years, with multiple sourcing options available to meet diverse research and production needs.

In conclusion, Benzeneacetic acid, a-(methylamino)- (CAS No. 74641-60-4) represents an important chemical intermediate with growing significance in pharmaceutical and chemical research. Its unique structural features and synthetic versatility make it a compound worth watching as new applications continue to emerge in various scientific and industrial fields.